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These application notes provide a comprehensive overview of the preclinical evaluation of
HA121-28, a multi-targeted tyrosine kinase inhibitor. The information is intended to guide
researchers in designing and executing in vivo studies to assess the efficacy and
pharmacodynamics of this compound.

Introduction

HA121-28 is an orally available inhibitor targeting multiple receptor tyrosine kinases, including
Rearranged during Transfection (RET), Vascular Endothelial Growth Factor Receptor
(VEGFR), and Epidermal Growth Factor Receptor (EGFR).[1] This multi-targeted approach
allows HA121-28 to potentially inhibit tumor growth, angiogenesis, and other cancer-promoting
signaling pathways. Preclinical studies have demonstrated its anti-tumor activity in various
cancer cell lines and human tumor xenograft models, accompanied by a favorable safety
profile.[2]

Constitutive activation of the RET proto-oncogene, through mutations or fusions, is a key driver
in several cancers, including non-small cell lung cancer (NSCLC) and medullary thyroid
carcinoma (MTC). This aberrant signaling activates downstream pathways like
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RAS/RAF/MEK/ERK (MAPK) and PI3K/AKT/mTOR, promoting cell proliferation and survival.
HA121-28 is designed to inhibit the kinase activity of RET, thereby blocking these oncogenic
signals.

Quantitative Data Summary

The following tables summarize the preclinical data for HA121-28 from in vivo animal studies.
This data is essential for dose selection and study design.

Table 1: In Vivo Efficacy of HA121-28 in Xenograft Models

Dosing
. Tumor Growth
. . Regimen o
Animal Model Tumor Type Cell Line Inhibition (TGI)
(mglkg, .
%
frequency)
] Non-Small Cell KIF5B-RET Data not publicly ~ Data not publicly
Nude Mice ) ] )
Lung Cancer fusion available available
Medullary ) )
) ) RET M918T Data not publicly  Data not publicly
Nude Mice Thyroid ] ]
) mutant available available
Carcinoma

Note: While preclinical studies have shown robust anti-tumor activity, specific quantitative data
on dosage and tumor growth inhibition from these studies are not yet publicly available in
detail. The information is referenced in clinical trial documentation as supplementary data
which is not directly accessible.[2]

Table 2: Pharmacokinetic Parameters of HA121-28 in Animal Models

. Route of i
Animal Dose o Cmax AUC Half-life
. Administr Tmax (hr)
Species (mgl/kg) . (ng/mL) (ng-h/mL)  (t%%) (hr)
ation
Data not Data not Data not Data not Data not Data not
publicly publicly Oral publicly publicly publicly publicly
available available available available available available
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Note: Detailed pharmacokinetic parameters from preclinical animal studies are not publicly
available. Clinical trial data in humans has shown a linear pharmacokinetic profile.[2]

Signaling Pathways

HA121-28 targets the RET signaling pathway, which, when constitutively activated, drives

tumorigenesis.
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Caption: Simplified RET signaling pathway and the inhibitory action of HA121-28.
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Experimental Protocols

The following are detailed protocols for key experiments to evaluate the in vivo efficacy and
pharmacodynamics of HA121-28.

Protocol 1: In Vivo Efficacy Study in Xenograft Models

Objective: To evaluate the anti-tumor efficacy of HA121-28 in a mouse xenograft model of RET-
driven cancer.

Materials:
e 6-8 week old immunodeficient mice (e.g., BALB/c nude or NOD/SCID)

o RET-driven human cancer cell line (e.g., a non-small cell lung cancer line with a KIF5B-RET
fusion, or a medullary thyroid carcinoma line with a RET M918T mutation)

e HA121-28 compound

e Vehicle solution for formulation (e.g., 0.5% methylcellulose and 0.2% Tween 80 in sterile
water)

e Cell culture medium and supplements

» Matrigel (optional)

 Calipers for tumor measurement

e Animal balance

Procedure:

e Cell Culture: Culture the selected cancer cell line according to standard protocols.
e Cell Implantation:

o Harvest cells and resuspend in sterile, serum-free medium or PBS.

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579361?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Subcutaneously inject 5 x 10”6 to 1 x 10”7 cells in a volume of 100-200 pL into the flank of
each mouse. A 1:1 mixture with Matrigel can enhance tumor formation.

Tumor Growth Monitoring:

o Monitor mice for tumor development.

o Once tumors are palpable, measure the length and width with calipers 2-3 times per week.
o Calculate tumor volume using the formula: (Length x Width?) / 2.

Randomization: When tumors reach an average volume of 150-200 mms3, randomize the
mice into treatment and control groups (n=8-10 mice per group).

Dosing Formulation: Prepare the HA121-28 formulation fresh daily or as per its stability data.

Drug Administration: Administer HA121-28 or vehicle orally (p.0.) once daily (QD) at the
desired dosages.

Data Collection:
o Measure tumor volume and body weight 2-3 times per week.
o Monitor the general health of the animals.

Endpoint: Continue the treatment for a predetermined period (e.g., 21-28 days) or until the
tumors in the control group reach the maximum allowed size according to institutional
guidelines. Euthanize the mice and collect tumors and other tissues for further analysis.
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Caption: Experimental workflow for in vivo xenograft studies.
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Protocol 2: Pharmacodynamic (PD) Biomarker Analysis

Objective: To assess the in vivo inhibition of RET signaling and other targeted pathways by
HA121-28 in tumor tissue.

Materials:

Tumor samples from the in vivo efficacy study

Protein lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

Antibodies for Western blotting (e.g., anti-p-RET, anti-total-RET, anti-p-ERK, anti-total-ERK,
anti-p-AKT, anti-total-AKT, and a loading control like 3-actin)

Western blotting equipment and reagents

Immunohistochemistry (IHC) reagents and antibodies (e.g., for Ki-67 to assess proliferation,

or CD31 for angiogenesis)
Procedure:
e Tumor Lysate Preparation:
o Excise tumors at the end of the efficacy study at a defined time point after the last dose.
o Homogenize a portion of the tumor tissue in lysis buffer on ice.
o Centrifuge to clear the lysate and collect the supernatant.

o Protein Quantification: Determine the protein concentration of the lysates using a standard
method like the BCA assay.

o Western Blotting:
o Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.
o Block the membrane and incubate with primary antibodies overnight at 4°C.

o Wash and incubate with appropriate HRP-conjugated secondary antibodies.
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o Detect the signal using a chemiluminescent substrate.

e Immunohistochemistry (optional):

o Fix a portion of the tumor in formalin and embed in paraffin.

o Perform IHC staining for biomarkers of interest on tissue sections.
o Data Analysis:

o For Western blotting, quantify the band intensities to determine the ratio of phosphorylated
to total protein levels for RET, ERK, and AKT.

o For IHC, quantify the staining intensity and percentage of positive cells.

Conclusion

HA121-28 is a promising multi-targeted tyrosine kinase inhibitor with demonstrated preclinical
anti-tumor activity. The provided protocols offer a framework for the in vivo evaluation of its
efficacy and mechanism of action in animal models. Further investigation into the optimal
dosing regimens and the full spectrum of its pharmacodynamic effects will be crucial for its
clinical development.
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hal21-28-in-animal-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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